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Executive Summary
The tumor suppressor protein p53 is a critical regulator of cell cycle arrest and apoptosis, and

its mutational inactivation is a hallmark of a vast number of human cancers. The Y220C

mutation in the p53 DNA-binding domain, occurring in approximately 1% of all solid tumors,

creates a surface crevice that destabilizes the protein, leading to its partial unfolding and loss

of tumor-suppressive function. Rezatapopt (formerly PC14586) is a first-in-class, orally

available small molecule designed to specifically target and reactivate the p53-Y220C mutant.

This technical guide provides an in-depth overview of the structural basis for Rezatapopt's
mechanism of action, detailing its binding interaction with the mutant p53 protein, the resulting

conformational stabilization, and the downstream restoration of wild-type p53 signaling. This

document summarizes key quantitative data, provides detailed experimental protocols for

relevant assays, and visualizes the associated molecular pathways.

The Y220C Mutation: A Targetable Defect in p53
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The p53 protein, a transcription factor, plays a pivotal role in maintaining genomic integrity.[1]

The majority of cancer-associated TP53 gene mutations are missense mutations within the

DNA-binding domain, leading to a loss of function.[1] The Y220C mutation results in the

substitution of a tyrosine residue with a cysteine at position 220, creating a distinct, druggable

pocket on the protein surface.[1] This structural perturbation leads to the thermal instability of

the p53 protein at physiological temperatures, causing it to misfold and lose its ability to bind to

its target DNA sequences effectively.[1]

Rezatapopt: A Molecular Chaperone for Mutant p53
Rezatapopt was identified through structure-based drug design to specifically fit into the

Y220C-induced crevice.[1] By occupying this pocket, Rezatapopt acts as a molecular scaffold,

stabilizing the folded conformation of the p53 DNA-binding domain. This stabilization restores

the wild-type protein architecture, enabling it to once again bind to DNA and activate the

transcription of downstream target genes involved in cell cycle arrest and apoptosis.

Binding and Stabilization
Rezatapopt binds with high affinity to the p53-Y220C mutant protein. This interaction is

characterized by a network of non-covalent interactions, including hydrogen bonds and van der

Waals forces, which collectively contribute to the thermodynamic stabilization of the protein-

ligand complex. The introduction of a fluorine atom to the piperidine ring of Rezatapopt
enhances this interaction, leading to increased hydrogen bonding with Thr150 and improved

conformational rigidity.

Quantitative Analysis of Rezatapopt's Potency and
Efficacy
The potency and efficacy of Rezatapopt have been quantified through a series of biochemical

and cell-based assays.
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Parameter Description Value Reference

SC150 (TR-FRET)

Concentration of

Rezatapopt required

to increase the DNA

binding of p53-Y220C

by 1.5-fold.

9 nM

Kd (SPR)

Dissociation constant,

a measure of binding

affinity to p53-Y220C.

Low nanomolar

ΔTm (Thermal Shift)

Increase in the

melting temperature of

the p53-Y220C

protein upon

Rezatapopt binding.

Stabilizes to near wild-

type p53 levels (from

~34°C to ~42°C)

IC50 (NUGC-3 cells)

Concentration of

Rezatapopt that

inhibits the growth of

NUGC-3 gastric

cancer cells (p53-

Y220C) by 50%.

504 nM

Tumor Growth

Inhibition

In vivo efficacy in a

NUGC-3 xenograft

mouse model (50

mg/kg, oral, daily).

71%

Tumor Regression

In vivo efficacy in a

NUGC-3 xenograft

mouse model (100

mg/kg, oral, daily).

80% regression

Signaling Pathway Restoration
The stabilization of p53-Y220C by Rezatapopt leads to the reactivation of the p53 signaling

pathway. This results in the transcriptional activation of canonical p53 target genes, such as
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CDKN1A (encoding p21) and MDM2. The induction of p21 leads to cell cycle arrest, primarily at

the G1 phase, while the upregulation of MDM2, an E3 ubiquitin ligase, forms a negative

feedback loop to regulate p53 levels. Ultimately, the restoration of p53 function by Rezatapopt
triggers apoptosis in cancer cells harboring the Y220C mutation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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